Cas no 360-60-1 (2,3-Diaminobenzotrifluoride)

• Product Name: 2,3-Diaminobenzotrifluoride
• CAS No: 360-60-1
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• MDL: MFCD08532495
• CID: 1027536
• PubChem ID: 436759
• Update Time: 2025-11-06

2,3-Diaminobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)benzene-1,2-diamine
• 2,3-DIAMINOBENZOTRIFLUORIDE
• 3-Trifluormethyl-o-phenylendiamin
• 3-trifluoromethyl-o-phenylenediamine
• diaminobenzotrifluoride
• PC5279
• 3-(Trifluoromethyl)-1,2-phenylenediamine
• 3-(Trifluoromethyl)-o-phenylenediamine
• 3-Trifluoromethylbenzene-1,2-diamine
• NSC 402995
• 1,2-Benzenediamine, 3-(trifluoromethyl)-
• 3-Trifluoromethyl-benzene-1,2-diamine
• 1,2-Benzenediamine,3-(trifluoromethyl)-
• PQFRTJPVZSPBFI-UHFFFAOYSA-N
• SBB089137
• 4534AB
• FCH1122903
• 2,3-Diaminobenzotrifluoride, AldrichCPR
• AX8187947
• CS
• CS-0043721
• MFCD08532495
• S10865
• 2,3-Diaminobenzotrifluoride, 3-(Trifluoromethyl)phenylene-1,2-diamine
• 360-60-1
• SCHEMBL476347
• AKOS016007629
• SB36819
• 2,3-Diaminobenzotrifluoride 97%
• DTXSID10331256
• J-506908
• PS-8584
• 2,3-Diaminobenzotrifluoride

• MDL： MFCD08532495
• Inchi： 1S/C7H7F3N2/c8-7(9,10)4-2-1-3-5(11)6(4)12/h1-3H,11-12H2
• InChI Key： PQFRTJPVZSPBFI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1N)N)(F)F

Computed Properties

• Exact Mass: 176.05600
• Monoisotopic Mass: 176.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 1.4

Experimental Properties

• Density: 1.381±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 41 ºC
• Boiling Point: 125 ºC (14 Torr)
• Flash Point: 108.7±18.0 ºC,
• Solubility: Very slightly soluble (0.74 g/l) (25 º C),
• PSA: 52.04000
• LogP: 3.03220
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,3-Diaminobenzotrifluoride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes